Cas no 261763-22-8 (2-Chloro-3-(trifluoromethyl)benzyl bromide)

• Product Name: 2-Chloro-3-(trifluoromethyl)benzyl bromide
• CAS No: 261763-22-8
• MF: C₈H₅BrClF₃
• MW: 273.477511167526
• MDL: MFCD01631539
• CID: 92608
• PubChem ID: 2778848
• Update Time: 2025-10-25

2-Chloro-3-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(trifluoromethyl)benzyl bromide
• JRD-0866
• 1-(Bromomethyl)-2-chloro-3-(trifluoromethyl)benzene
• EN300-7385749
• DTXSID50381159
• 261763-22-8
• 2-CHLORO-3-(TRIFLUOROMETHYL)BENZYLBROMIDE
• MFCD01631539
• 1-(bromomethyl)-2-chloro-3-(trifluoromethyl)b enzene
• s10884
• SCHEMBL488470
• AKOS015850235
• JS-4147
• 2-chloro-3-(trifluromethyl)benzyl bromide
• 1-(bromomethyl)-2-chloro-3-(trifluoromethyl)-benzene
• Benzene, 1-(bromomethyl)-2-chloro-3-(trifluoromethyl)-
• DB-102783

• MDL： MFCD01631539
• Inchi： 1S/C8H5BrClF3/c9-4-5-2-1-3-6(7(5)10)8(11,12)13/h1-3H,4H2
• InChI Key： ZPHUUSQDKIEPDN-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(F)(F)F)=C1Cl

Computed Properties

• Exact Mass: 271.92200
• Monoisotopic Mass: 271.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.663±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 233.9±35.0 ºC (760 Torr),
• Flash Point: 95.3±25.9 ºC,
• Refractive Index: 1.5205
• Solubility: Insuluble (1.6E-3 g/L) (25 ºC),
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 4.25370
• Solubility: Not determined
• Sensitiveness: Lachrymatory

2-Chloro-3-(trifluoromethyl)benzyl bromide Security Information

• Hazardous Material transportation number：UN3265
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Packing Group：III

Additional information on 2-Chloro-3-(trifluoromethyl)benzyl bromide

Comprehensive Overview of 2-Chloro-3-(trifluoromethyl)benzyl bromide (CAS No. 261763-22-8)

2-Chloro-3-(trifluoromethyl)benzyl bromide (CAS No. 261763-22-8) is a highly specialized organic intermediate widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. Its unique molecular structure, featuring a benzyl bromide core with chloro and trifluoromethyl substituents, makes it a versatile building block for cross-coupling reactions and nucleophilic substitutions. This compound has garnered significant attention due to its role in developing bioactive molecules and fluorinated compounds, aligning with the growing demand for sustainable chemistry and green synthesis methodologies.

In recent years, the surge in AI-driven drug discovery and computational chemistry has amplified interest in 2-Chloro-3-(trifluoromethyl)benzyl bromide. Researchers frequently search for its synthetic applications, safety data, and supply chain availability, reflecting broader trends in precision medicine and high-throughput screening. The compound’s fluorine-rich architecture is particularly valuable in modulating drug bioavailability and metabolic stability, addressing key challenges in modern pharmaceutical R&D.

From an industrial perspective, 261763-22-8 is critical for producing crop protection agents and electronic materials. Its trifluoromethyl group enhances lipophilicity, a property leveraged in designing pesticides with improved environmental profiles. Additionally, the compound’s reactivity under Pd-catalyzed conditions makes it a staple in OLED material synthesis, catering to the booming flexible display market. These applications underscore its relevance in circular economy initiatives and eco-friendly manufacturing.

Quality control of 2-Chloro-3-(trifluoromethyl)benzyl bromide demands rigorous analytical validation, including HPLC purity and NMR characterization. Suppliers often highlight batch-to-batch consistency and regulatory compliance (e.g., REACH, FDA guidelines) to meet the stringent requirements of GMP facilities. As lab automation and blockchain traceability gain traction, transparency in the chemical supply chain for this intermediate has become a competitive differentiator.

Emerging trends like electrochemistry and photocatalysis are expanding the utility of CAS 261763-22-8. For instance, its use in C-H functionalization reactions minimizes waste generation, resonating with green chemistry principles. Furthermore, the compound’s potential in proteolysis-targeting chimeras (PROTACs) highlights its role in next-gen therapeutics, a topic frequently queried in academic databases and patent filings.

In summary, 2-Chloro-3-(trifluoromethyl)benzyl bromide exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to advanced materials—position it as a cornerstone of industrial chemistry, while ongoing research continues to uncover novel synthetic pathways and functional adaptations.